Cas no 62536-66-7 (2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]-)

2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]- structure
62536-66-7 structure
Product Name:2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]-
CAS No:62536-66-7
MF:C19H16O5
MW:324.327345848084
CID:441297
PubChem ID:71385451
Update Time:2025-04-19

2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]-
    • [2-[3-(2-acetyloxyphenyl)-3-oxoprop-1-enyl]phenyl] acetate
    • (3-Oxoprop-1-ene-1,3-diyl)di(2,1-phenylene) diacetate
    • DTXSID10807683
    • 62536-66-7
    • Inchi: 1S/C19H16O5/c1-13(20)23-18-9-5-3-7-15(18)11-12-17(22)16-8-4-6-10-19(16)24-14(2)21/h3-12H,1-2H3
    • InChI Key: KLWMXMCARVGBMK-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC=CC=1C(C=CC1C=CC=CC=1OC(C)=O)=O

Computed Properties

  • Exact Mass: 324.09978
  • Monoisotopic Mass: 324.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
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